![molecular formula C23H19N3O2 B3011586 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 946232-71-9](/img/structure/B3011586.png)
1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide, also known as BMN-673, is a small molecule inhibitor of poly (ADP-ribose) polymerase (PARP). It has shown potential in the treatment of various cancers, especially in those with BRCA1/2 mutations.
Scientific Research Applications
NK1 Receptor Antagonism
- Tachykinin NK1 Receptor Antagonists: A study by H. Natsugari et al. (1999) synthesized cyclic analogues of Naphthyridine-6-carboxamide derivatives. These compounds exhibited significant NK1 antagonistic activities and were identified as potential candidates for treating bladder function disorders. Their structure-activity relationships suggest that the stereochemistry around the -C(6)(=O)-N(7)-CH2Ar moiety is crucial for NK1 receptor recognition.
Synthetic Chemistry
- Synthesis of Novel Compounds: L. Deady and Shane M. Devine (2006) explored the synthesis of novel compounds derived from 1,8-naphthyridine Deady & Devine, 2006. Their work demonstrates the versatility of naphthyridine derivatives in organic synthesis, leading to new heterocyclic systems with potential applications in various fields.
Anticancer Applications
- Anticancer Evaluation of Naphthyridine Derivatives: Research by Salahuddin et al. (2014) focused on the synthesis and in vitro anticancer evaluation of naphthyridine-based benzimidazole derivatives Salahuddin et al., 2014. These compounds showed moderate to high activity against various cancer cell lines, highlighting the therapeutic potential of naphthyridine derivatives in oncology.
Luminescence and Optical Properties
- Luminescence and Stimuli-Responsive Properties: A study by A. Srivastava et al. (2017) investigated the luminescent properties of pyridyl substituted benzamides linked to naphthalimide Srivastava et al., 2017. These compounds demonstrated aggregation enhanced emission (AEE) and multi-stimuli-responsive behavior, suggesting potential applications in materials science and sensor technology.
Synthesis and Structural Studies
- Synthesis of Naphthoic Acids: The synthesis of mono- and difluoronaphthoic acids by Jayaram R Tagat et al. (2002) represents the structural diversity and synthetic adaptability of naphthyridine-related compounds Tagat et al., 2002. These findings are significant for developing new biologically active compounds and understanding the structure-activity relationship in medicinal chemistry.
Receptor Antagonism and Structure-Activity Relationship
- Axial Chirality in Receptor Antagonism: The study by Y. Ikeura et al. (1998) on axially chiral N-benzyl-N,7-dimethyl-5-phenyl-1,7-naphthyridine-6-carboxamide derivatives highlights the importance of stereochemistry in receptor recognition and antagonistic activity Ikeura et al., 1998. This research is crucial for the development of selective receptor antagonists in therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various targets, such as tubulin , which plays a crucial role in cell division and structure.
Mode of Action
It’s known that similar compounds can induce apoptosis in cancer cells . This is often achieved by interacting with their target, leading to changes in the cell cycle and ultimately cell death .
Biochemical Pathways
Compounds that target tubulin typically affect the mitotic spindle assembly, disrupting cell division and leading to cell death .
Pharmacokinetics
Similar compounds are often designed to be highly soluble in water and other polar solvents to improve bioavailability .
Result of Action
The compound has been found to inhibit colony formation in BT-474 cells in a concentration-dependent manner . This suggests that the compound may have cytotoxic effects, particularly on cancer cells.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-benzyl-N-methyl-2-oxo-N-phenyl-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2/c1-25(19-12-6-3-7-13-19)22(27)20-15-18-11-8-14-24-21(18)26(23(20)28)16-17-9-4-2-5-10-17/h2-15H,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTDHNXFQVYLMQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.